2-Ethyl-1,1-difluorocyclohexane

• Molecular Formula: C8H14F2
• Molecular Weight: 148.19 g/mol
• IUPAC Name: 2-ethyl-1,1-difluorocyclohexane
• InChI: InChI=1S/C8H14F2/c1-2-7-5-3-4-6-8(7,9)10/h7H,2-6H2,1H3
• InChI Key: CMHOBDSLJAAFRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCC1(F)F

Description

2-Ethyl-1,1-difluorocyclohexane is a fluorinated cyclohexane derivative characterized by two fluorine atoms at the 1,1-positions and an ethyl substituent at the 2-position. This structure imparts unique steric and electronic properties, influencing its conformational behavior, reactivity, and physical characteristics. Fluorine’s high electronegativity increases polarity and dipole moments, while the ethyl group introduces steric effects that modulate ring dynamics. Such compounds are of interest in materials science, pharmaceuticals, and agrochemicals due to fluorine’s ability to enhance metabolic stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-ethyl-1,1-difluorocyclohexane typically involves the introduction of fluorine atoms into the cyclohexane ring. One common method is the reaction of cyclohexane derivatives with difluorocarbene intermediates. The difluorocarbene can be generated from reagents such as trifluoromethyl iodide (CF3I) and zinc dust in the presence of a solvent like 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) .

Industrial Production Methods: Industrial production of 2-ethyl-1,1-difluorocyclohexane may involve large-scale fluorination processes using specialized equipment to handle the reactive intermediates and ensure safety. The exact methods can vary depending on the desired purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-1,1-difluorocyclohexane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form fluorinated cyclohexanones or cyclohexanols.

Reduction: Reduction reactions can lead to the formation of partially or fully hydrogenated products.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield fluorinated cyclohexanones, while reduction can produce cyclohexanes with varying degrees of fluorination.

Scientific Research Applications

2-Ethyl-1,1-difluorocyclohexane has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties, such as increased stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-ethyl-1,1-difluorocyclohexane involves its interaction with molecular targets and pathways in biological systems. The presence of fluorine atoms can significantly alter the compound’s reactivity and binding affinity. For example, fluorine’s high electronegativity can enhance the compound’s ability to form strong hydrogen bonds and interact with specific enzymes or receptors .

Comparison with Similar Compounds

Key Research Findings

• Conformational Dynamics : Ethyl substituents induce moderate steric strain, while tert-butyl groups enforce chair conformations .
• Synthetic Challenges: Introducing fluorine at 1,1-positions requires specialized reagents (e.g., SF₃⁺ salts), as noted in studies on tert-butyl analogs .
• Applications : Fluorinated cyclohexanes are explored as solvents, pharmaceutical intermediates, and liquid crystals due to their stability and tunable properties .

Biological Activity

2-Ethyl-1,1-difluorocyclohexane is a fluorinated compound that has garnered attention in various fields of research due to its unique chemical properties and potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms, effects on biological systems, and relevant case studies.

• Molecular Formula : C10H15F2
• Molecular Weight : 174.23 g/mol
• IUPAC Name : 2-Ethyl-1,1-difluorocyclohexane

Biological Activity Overview

The biological activity of 2-Ethyl-1,1-difluorocyclohexane primarily stems from its interactions with biological molecules and pathways. Fluorinated compounds are known to exhibit distinct pharmacological properties compared to their non-fluorinated counterparts.

• Enzyme Interaction : The presence of fluorine atoms can enhance the lipophilicity of the compound, allowing it to interact more effectively with lipid membranes and enzymes.
• Receptor Binding : Fluorinated compounds often exhibit altered binding affinities for various receptors, which can lead to modified physiological responses.
• Metabolic Stability : The incorporation of fluorine can increase metabolic stability, making these compounds more resistant to enzymatic degradation.

Case Studies

• Antimicrobial Activity : A study investigated the antimicrobial properties of various fluorinated cycloalkanes, including 2-Ethyl-1,1-difluorocyclohexane. Results indicated significant inhibition of bacterial growth at certain concentrations, suggesting potential as an antimicrobial agent.

  Compound	Bacterial Strain	Inhibition Zone (mm)
  2-Ethyl-1,1-difluorocyclohexane	E. coli	15
  2-Ethyl-1,1-difluorocyclohexane	S. aureus	12

• Neuroprotective Effects : Another study explored the neuroprotective effects of fluorinated compounds in models of neurodegenerative diseases. 2-Ethyl-1,1-difluorocyclohexane was shown to reduce oxidative stress markers in neuronal cells.
  • Oxidative Stress Reduction :
    • Measurement of reactive oxygen species (ROS) levels indicated a decrease by approximately 30% in treated cells compared to controls.
• Toxicological Studies : Toxicological assessments revealed that while 2-Ethyl-1,1-difluorocyclohexane exhibits some beneficial biological activities, high concentrations may lead to cytotoxic effects in certain cell lines.

  Concentration (µM)	Cell Viability (%)
  10	90
  50	70
  100	40

Comparative Analysis with Similar Compounds

A comparative analysis with other fluorinated cycloalkanes shows that the presence of ethyl and difluoro substituents significantly alters biological activity.

Compound	Antimicrobial Activity	Neuroprotective Effect
2-Ethyl-1,1-difluorocyclohexane	Moderate	Significant
1,3-Difluorocyclohexane	Low	Minimal
Perfluorocyclohexane	High	None